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Compound of Interest

Compound Name: Turbinatine

Cat. No.: B10853578 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Terbinafine is a widely used antifungal agent.[1] Accurate and sensitive quantification of

terbinafine in biological matrices is crucial for pharmacokinetic studies, bioequivalence

assessment, and therapeutic drug monitoring. This application note details a robust and

sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the

determination of terbinafine in human plasma. The method is suitable for high-throughput

analysis and has been validated according to regulatory guidelines.[2]

Quantitative Data Summary
The following tables summarize the key quantitative parameters of the described LC-MS/MS

method.

Table 1: LC-MS/MS Method Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10853578?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/20954207/
https://pubmed.ncbi.nlm.nih.gov/30933360/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10853578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Analyte Terbinafine

Internal Standard (IS) Terbinafine-d7[2] or Naftifine[1]

Matrix Human Plasma

Sample Volume 100 µL[2]

Extraction Method
Liquid-Liquid Extraction or Protein

Precipitation[2][3]

LC Column BEH C18 (50 x 2.1 mm, 1.7 µm)[2]

Mobile Phase
Acetonitrile & 8.0 mM Ammonium Formate, pH

3.5 (85:15, v/v)[2]

Flow Rate 0.8 mL/min to 1.4 mL/min[4][5]

Ionization Mode Positive Electrospray Ionization (ESI+)[2][3]

Monitored Transitions Terbinafine: m/z 292.2 → 141.1[1][2]

Terbinafine-d7: m/z 299.1 → 148.2[2]

Naftifine: m/z 288.2 → 117.0[1]

Table 2: Method Validation Data

Parameter Result

Linearity Range 1.00 - 2000 ng/mL[2]

Correlation Coefficient (r²) ≥ 0.9984[2]

Lower Limit of Quantitation (LLOQ) 0.0679 ng/mL to 5.11 ng/mL[1][3]

Intra-batch Precision (%CV) 1.8 - 3.2%[2]

Inter-batch Precision (%CV) 2.1 - 4.5%[2]

Accuracy -5.40% to 5.91% (relative error)[5]

Mean Recovery 84.3%[1]
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Experimental Protocols
1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a method for terbinafine extraction from human plasma.[2]

Materials:

Human plasma samples

Terbinafine and Terbinafine-d7 stock solutions

Ethyl acetate-n-hexane (80:20, v/v) extraction solvent[2]

Microcentrifuge tubes

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Pipette 100 µL of human plasma into a microcentrifuge tube.

Add the internal standard (Terbinafine-d7) to each sample, except for the blank.

Add 1 mL of the ethyl acetate-n-hexane solvent mixture.

Vortex the tubes for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.
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Inject an aliquot into the LC-MS/MS system.

2. Sample Preparation: Protein Precipitation (PPT)

This protocol is a common alternative for sample cleanup.[3]

Materials:

Human plasma samples

Terbinafine and a suitable internal standard (e.g., stable isotope-labeled terbinafine) stock

solutions

Acetonitrile

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Pipette a small volume of plasma (e.g., 80 µL) into a microcentrifuge tube.[3]

Add the internal standard to each sample, except for the blank.

Add three volumes of cold acetonitrile to the plasma sample.

Vortex vigorously for 1 minute to precipitate the proteins.

Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes.

Carefully collect the supernatant.

The supernatant can be directly injected into the LC-MS/MS system.[3]

3. LC-MS/MS Analysis
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Liquid Chromatography (LC) Conditions:

Column: BEH C18 (50 x 2.1 mm, 1.7 µm)[2]

Mobile Phase: An isocratic elution of acetonitrile and 8.0 mM ammonium formate (pH 3.5)

in a ratio of 85:15 (v/v) is used.[2]

Flow Rate: A typical flow rate is between 0.8 mL/min and 1.4 mL/min.[4][5]

Column Temperature: Maintained at 40 °C.[4]

Injection Volume: 10 µL

Mass Spectrometry (MS) Conditions:

Ionization: Electrospray ionization in the positive ion mode (ESI+).[2]

Detection: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Terbinafine: Precursor ion (m/z) 292.2 → Product ion (m/z) 141.1[1][2]

Terbinafine-d7 (IS): Precursor ion (m/z) 299.1 → Product ion (m/z) 148.2[2]

Optimize gas flows (nebulizer, heater, and curtain gas) and ion source parameters (e.g.,

ion spray voltage, temperature) for the specific mass spectrometer used.
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Caption: Experimental workflow for Terbinafine quantification.
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Caption: Major metabolic pathways of Terbinafine.
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Caption: Terbinafine-induced pro-inflammatory signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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